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For Researchers, Scientists, and Drug Development Professionals

Foreword

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous
approved drugs and clinical candidates. Its conformational flexibility and ability to present
substituents in well-defined spatial orientations make it a privileged structure for targeting a
wide array of biological receptors and enzymes. Within this vast chemical space, Ethyl 1-
methyl-2-oxopiperidine-3-carboxylate emerges as a versatile, yet underexplored, building
block. This guide, intended for the discerning researcher, aims to consolidate the available
technical knowledge on this compound, providing a foundation for its synthesis,
characterization, and potential applications in drug discovery and organic synthesis.

Chemical Identity and Nomenclature

At the heart of our discussion is a molecule with a precise and descriptive IUPAC name: Ethyl
1-methyl-2-oxopiperidine-3-carboxylate.[1][2] This nomenclature systematically deconstructs
the molecule's architecture: a six-membered piperidine ring, functionalized with an ethyl
carboxylate at the 3-position, a ketone at the 2-position (forming a lactam), and a methyl group
on the nitrogen atom at the 1-position.

In various chemical databases and literature, this compound is also referred to by its
synonyms, the most common being N-methyl-3-carbethoxy-2-piperidone.[1][2]
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Table 1: Compound Identification

Identifier Value

IUPAC Name Ethyl 1-methyl-2-oxopiperidine-3-carboxylate
Common Synonym N-methyl-3-carbethoxy-2-piperidone

CAS Number 21576-27-2[1][2]

Molecular Formula CoH15NO3[1][2]

Molecular Weight 185.22 g/mol [1][2]

Synthetic Pathways and Mechanistic
Considerations

The synthesis of Ethyl 1-methyl-2-oxopiperidine-3-carboxylate is most logically approached
in a two-stage process: the formation of the core piperidone ring system, followed by N-
alkylation.

Formation of the Piperidone Core: Ethyl 2-
oxopiperidine-3-carboxylate

The precursor, Ethyl 2-oxopiperidine-3-carboxylate, is a critical intermediate. A classical and
effective method for its synthesis involves the condensation of diethyl malonate with
acrylonitrile, followed by a reductive cyclization.[3]

Workflow 1: Synthesis of Ethyl 2-oxopiperidine-3-carboxylate
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Step 1: Michael Addition

(Diethyl Malonate) Acrylonitrile

ase Catalyst (e.g., NaOEt)

(Diethyl 2—cyanoethylma|onate)

Step 2: Reductive Cyclization

(Diethyl 2—cyanoethylma|onate)

Hz, Raney Cobalt/Nickel

Gthyl 2—oxopiperidine—3-carboxy|at9

Gthyl 2-oxopiperidine-3-carboxylata [Methyl lodide (CH3I)j [ Potassium Carbonate (K2CO3) j
l Solvent (e.g., Acetone)

[Ethyl 1-methyl-2-oxopiperidine-3-carboxylate

Ethyl 1-methyl-2-oxopiperidine-3-carboxylate

Susceptible to nucleophilic attack/reduction |Hydrolysis, transesterification, amidation

Lactam Carbonyl Ester Carbonyl Alpha-Proton (C3)

Click to download full resolution via product page

Deprotonation to form enolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Spectroscopic and Theoretical Studies of Some 3-(4'-Substituted phenylsulfanyl)-1-
methyl-2-piperidones - PMC [pmc.ncbi.nim.nih.gov]

o 2. Ethyl 1-methyl-2-oxopiperidine-3-carboxylate | COH15NO3 | CID 16719542 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 3. CN108484484B - Preparation method of 2-oxo-3-ethyl piperidinecarboxylate - Google
Patents [patents.google.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 1-methyl-2-
oxopiperidine-3-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2487771#ethyl-1-methyl-2-oxopiperidine-3-
carboxylate-iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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